4-Chloro-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazine

• IUPAC Name: 4-chloro-2-methylsulfanylpyrazolo[1,5-a][1,3,5]triazine
• InChI: InChI=1S/C6H5ClN4S/c1-12-6-9-4-2-3-8-11(4)5(7)10-6/h2-3H,1H3
• InChI Key: PDFYLKPBYWPEDQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=CC=NN2C(=N1)Cl
• Molecular Formula: C6H5ClN4S
• DSSTOX Substance ID: DTXSID60512876
• Molecular Weight: 200.65 g/mol
• CAS RN: 54346-19-9

Description

“4-Chloro-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazine” is a chemical compound with the molecular formula C6H5ClN4S. It has a molecular weight of 200.65 g/mol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H5ClN4S/c1-12-6-9-4-2-3-8-11(4)5(7)10-6/h2-3H,1H3. The Canonical SMILES is CSC1=NC2=CC=NN2C(=N1)Cl.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 200.65 g/mol. It has a topological polar surface area of 68.4 Ų. The compound has 0 hydrogen bond donors and 4 hydrogen bond acceptors. It has 1 rotatable bond.

Scientific Research Applications

Chemical Synthesis and Reactions

4-Chloro-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazine has been studied for its role in chemical synthesis and reactions. Kobe, Robins, and O'Brien (1974) explored its use in nucleophilic displacement reactions, demonstrating that both the chloro and methylthio groups could be displaced by nucleophiles. This compound served as a basis for synthesizing analogs of adenine, hypoxanthine, and xanthine in the pyrazolo-[1,5-a]-1,3,5-triazine ring system, indicating its utility in creating modified nucleotide analogs (Kobe, Robins, & O'Brien, 1974).

Drug Design and Biological Activity

This compound has also been applied in drug design. Sun et al. (2013) reported its use in designing thymidine phosphorylase inhibitors, a key enzyme in cancer progression. The study emphasized the methylthio coupling spacer as crucial for enabling interaction at the enzyme's active and allosteric sites, highlighting the compound's potential in cancer therapy (Sun et al., 2013).

Anticancer Properties

Furthering its applications in oncology, Velihina et al. (2021) synthesized a series of 2-(dichloromethyl)pyrazolo[1,5-a][1,3,5]triazines and evaluated them in vitro for anticancer activity against various cancer types. The study suggested that phenyl substituents in these compounds might enhance their interaction with protein molecules, potentially via a π-stacking mechanism, indicating a promising avenue for anticancer drug development (Velihina et al., 2021).

Herbicidal Activity

In agricultural research, Vicentini et al. (2004) synthesized pyrazolo[1,5-a][1,3,5]triazine derivatives to explore their potential as inhibitors of the photosynthetic electron transport chain. These compounds showed significant inhibitory properties, suggesting their application as herbicides in controlling weed growth (Vicentini et al., 2004).

Synthesis routes and methods I

Procedure details

In a round bottom flask equipped with a magnetic stirbar, 2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one (1.0 eq, 10.43 g, 57.24 mmol) was suspended in acetonitrile (100 ml). Phosphorus oxychloride (4.0 eq, 21 ml, 229.4 mmol) and triethylamine (1.05 eq, 8.4 ml, 60.27 mmol) were added and the mixture stirred at reflux for 3.5 hours, at which time LCMS indicated completion of the reaction. The mixture was cooled down and slowly poured into crushed ice (final total volume of about 600 ml). The solid was filtered, washed with water and dried in a vacuum oven to afford 4-chloro-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazine as a tan solid (8.15 g, 71% yield). LCMS (ES): >97% pure, m/z 201 [M+H]+.

Synthesis routes and methods II

Procedure details

To a mixture of 10 mL of phosphorus oxychloride and 1 mL of N,N-dimethylaniline was added 0.5 g of 2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol (crude from previous step). The solution was refluxed for 30-60 minutes until all the solid dissolved. The excess phosphorus was removed under reduced pressure and the syrupy residue poured with vigorous stirring onto a mixture of ice water. After 10 minutes, the aqueous solution was extracted with ether. The ethereal layers were collected and washed with cold water, then dried with anhydrous Na2SO4. Filtration and concentration under reduced pressure gave the desired 4-chloro-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazine. MS (ES+): 201.0 (M+1)+.

Synthesis routes and methods III

Procedure details

N,N-Dimethylaniline (601 mg, 4.96 mmol) was added to a suspension of 2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one (1.88 g, 10.33 mmol) from 1c in POCl3 (29 mL). The reaction mixture was heated to reflux for 7 hours, and then cooled to room temperature, concentrated in vacuo, and diluted with cold water (110 mL). The resulting solid was collected by vacuum filtration, washed with cold water and hexane, and then air dried to give 1.68 g (81%) of 4-chloro-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazine.